2-methyl-N-{4-[(propylamino)sulfonyl]phenyl}propanamide

• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol
• IUPAC Name: 2-methyl-N-[4-(propylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C13H20N2O3S/c1-4-9-14-19(17,18)12-7-5-11(6-8-12)15-13(16)10(2)3/h5-8,10,14H,4,9H2,1-3H3,(H,15,16)
• InChI Key: AZMWJGZSNNGKDS-UHFFFAOYSA-N
• SMILES: CCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C(C)C

Description

2-methyl-N-{4-[(propylamino)sulfonyl]phenyl}propanamide, also known as MPSP, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a potent inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in various cancer cells.

Mechanism of Action

2-methyl-N-{4-[(propylamino)sulfonyl]phenyl}propanamide inhibits the activity of CAIX by binding to its active site, preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in extracellular pH, which can inhibit tumor cell growth and metastasis.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have anti-inflammatory and neuroprotective effects. This compound inhibits the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-methyl-N-{4-[(propylamino)sulfonyl]phenyl}propanamide in lab experiments is its specificity for CAIX. This allows for targeted inhibition of CAIX activity without affecting other carbonic anhydrase enzymes. However, one limitation is that this compound has relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for 2-methyl-N-{4-[(propylamino)sulfonyl]phenyl}propanamide research. One area of interest is the development of this compound analogs with improved solubility and potency. Another direction is the investigation of this compound as a potential treatment for other diseases, such as neurodegenerative disorders and inflammatory diseases. Additionally, the combination of this compound with other cancer therapies, such as chemotherapy and immunotherapy, is an area of active research.

Synthesis Methods

The synthesis of 2-methyl-N-{4-[(propylamino)sulfonyl]phenyl}propanamide involves the reaction of 4-aminobenzenesulfonamide with 2-methyl-2-propanol in the presence of a strong acid catalyst. The resulting product is then purified through recrystallization to obtain a high purity product.

Scientific Research Applications

2-methyl-N-{4-[(propylamino)sulfonyl]phenyl}propanamide has been extensively studied for its potential as a cancer treatment. CAIX is overexpressed in many types of cancer, including breast, lung, and ovarian cancer, and is associated with poor prognosis and increased tumor aggressiveness. This compound has been shown to inhibit CAIX activity, leading to decreased tumor growth and metastasis in preclinical models.